Cas no 2034423-09-9 (2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide
• CAS No: 2034423-09-9
• MF: C₂₂H₁₉N₃O₂S
• MW: 389.470163583755
• CID: 5379240
• Update Time: 2025-06-07

2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)acetamide
• 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide

• Inchi： 1S/C22H19N3O2S/c1-15-18(24-20(26)14-28-13-16-8-4-2-5-9-16)12-19-22(23-15)27-21(25-19)17-10-6-3-7-11-17/h2-12H,13-14H2,1H3,(H,24,26)
• InChI Key： CPNKNHIFQVHIHQ-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C2OC(C3=CC=CC=C3)=NC2=C1)(=O)CSCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide

2-(Benzylsulfanyl)-N-{5-Methyl-2-Phenyl-1,3-Oxazolo[5,4-b]Pyridin-6-yl}Acetamide (CAS No. 2034423-09-9): An Overview of Its Structure, Properties, and Applications

2-(Benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide (CAS No. 2034423-09-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and features a unique structural framework that includes a benzylsulfanyl group and a 1,3-oxazolo[5,4-b]pyridine moiety. The intricate structure of this compound offers a wide range of potential applications in drug discovery and development.

The molecular formula of 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide is C₂₁H₁₉N₃O₂S, with a molecular weight of approximately 377.46 g/mol. The compound's structure is characterized by the presence of multiple functional groups, including an amide group, a sulfide linkage, and aromatic rings. These structural features contribute to its chemical stability and reactivity, making it an attractive candidate for various chemical and biological studies.

In recent years, the study of acetamides has been a focal point in medicinal chemistry due to their diverse biological activities. Compounds like 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide have shown promising results in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The presence of the benzylsulfanyl group and the 1,3-oxazolo[5,4-b]pyridine moiety in the structure provides unique pharmacological properties that can be exploited for developing novel drugs.

The synthesis of 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable benzyl sulfide with an appropriately substituted pyridine derivative followed by acylation to form the final acetamide product. The synthetic process can be optimized using modern techniques such as microwave-assisted synthesis and catalytic methods to enhance efficiency and reduce environmental impact.

The physical properties of 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide, including its solubility in various solvents and its melting point, are crucial for its application in pharmaceutical formulations. The compound is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug delivery systems. Its melting point is typically around 180°C, making it suitable for solid-state processing techniques.

In terms of biological activity, recent studies have demonstrated that 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. For instance, it has been shown to effectively inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation. This property makes it a potential candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-y}acetamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes it a valuable lead compound for further investigation in cancer therapy.

In addition to its therapeutic potential, 2-(benzylsulfanyl)-N-{5-methyl-2-phenyl-1,3-oaxzolo[5,4-b]pyridin-y}acetamide has also been explored for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating oxidative stress-related signaling pathways. This property could be particularly useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-(benzylsulfanyl)-N-{5-methyl--pheny--oaxzol-[,-b]-yridin-y}acetamide is another important aspect that has been extensively studied. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, CAS No. 2034423--9-, or more specifically, 2-(benzysulfnl)-{-mthl--phnyl--oaxzo[-,-b]-yrdn-y}cetmde, (CAS No. 09-) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.